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CAS No.: 75-82-1
Cat. No.: B1630539
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Topic: Safe Disposal & Management of Class | ODS (CFCs, Halons, Carbon Tetrachloride)
Audience: Research Scientists, Lab Managers, Drug Development Professionals Version: 2.4
(Current to EPA 40 CFR Part 82 & Montreal Protocol Standards)[1]

Introduction: The Zero-Emission Mandate

From the Desk of the Senior Application Scientist:

If you are reading this, you likely have a legacy solvent (like Carbon Tetrachloride), a propellant
sample, or a synthesis intermediate containing Class | Ozone-Depleting Substances (ODS).[1]

The Core Directive is simple: Zero Fugitive Emissions. Unlike standard organic solvents where
minor evaporation is a safety concern, ODS release is a global environmental violation.[1]
Under the Montreal Protocol and EPA Clean Air Act (Title VI), the intentional release (venting)
of Class | substances is prohibited.

Your role in the disposal chain is Containment and Characterization. You do not destroy the
chemical; you stabilize it for transfer to a facility capable of 99.99% Destruction and Removal
Efficiency (DRE).

Module 1: Identification & Characterization
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Q: | found an unlabeled bottle in a legacy chemical storage unit. How do | confirm if it is a Class
| ODS without opening it and risking exposure?

A: Do not open unknown volatiles outside of a certified fume hood. Class | ODS are often
heavy, volatile, and non-flammable.[1]

e Density Check: Most ODS (like Carbon Tetrachloride, ngcontent-ng-c567981813="" _nghost-
ng-c1980439775="" class="inline ng-star-inserted">

) are significantly heavier than water (

). If the liquid phase sits below an aqueous layer in a biphasic mixture, suspect halogenation.

[1]

o Flame Test (Beilstein Test) - Use Caution: A copper wire dipped in the substance and heated
in a flame will turn green/blue if halogens (Cl, Br, F) are present.[1] Note: This confirms
halogenation, not specifically ODS status, but is sufficient to trigger "Halogenated Waste"
segregation.[1]

o Definitive ID: GC-MS (Gas Chromatography-Mass Spectrometry) is the gold standard.

Q: Which specific chemicals trigger "Class I" protocols? A: The most common Class |
substances found in research labs are:

Carbon Tetrachloride (

): Formerly used as a solvent/cleaning agent.

Methyl Chloroform (1,1,1-Trichloroethane): Common degreaser.[1]

CFC-11 (Trichlorofluoromethane): Reference standard or old refrigerant.

CFC-113 (Trichlorotrifluoroethane): Solvent for electronics/synthesis.

Module 2: Segregation & Containment Protocols

Q: Can | mix Carbon Tetrachloride with my general "Halogenated Organic Waste" stream (e.g.,
Dichloromethane)?
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A:Technically Yes, but Logistically NO. While chemically compatible (both are halogenated),
mixing Class | ODS with general solvents (DCM, Chloroform) dilutes the ODS, increasing the
volume of waste that requires the expensive, high-efficiency incineration mandated for ODS.[1]

o Best Practice: Segregate Class | ODS into their own dedicated waste stream.

o Labeling: Mark clearly as "Contains Class | ODS: Carbon Tetrachloride" to alert the disposal
vendor.

Q: My waste container is bulging. What is happening? A: This is a critical failure of thermal
management. ODS like CFC-11 have low boiling points (ngcontent-ng-c567981813=""
_nghost-ng-c1980439775="" class="inline ng-star-inserted">

). If your lab is warm, the liquid is vaporizing, pressurizing the headspace.

o Immediate Action: Move the container to a cool, well-ventilated area (fume hood).

e Prevention: Use pressure-relief caps (e.g., filtered caps that trap vapor but release pressure)
or store in a temperature-controlled environment.[1]

Visual Workflow: The Segregation Decision Tree
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Waste Generation
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Figure 1: Decision logic for segregating ODS waste to minimize disposal costs and ensure
regulatory compliance.

Module 3: The Handover (Destruction Technologies)

Q: Can | use a rotary evaporator to concentrate the waste and reduce volume?
A:ABSOLUTELY NOT. Evaporation is "treatment by dilution" into the atmosphere. This is a
direct violation of the Clean Air Act. You must capture 100% of the liquid.

Q: What happens to the waste after it leaves my lab? A: It is not just "burned." It undergoes
Thermal Destruction at specific parameters to prevent the formation of Dioxins and Furans.

Required Destruction Efficiency (DRE): The Montreal Protocol mandates a DRE of 99.99% for
concentrated sources.
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Technology

Process Description

Applicability

Rotary Kiln Incineration

Waste is tumbled at ngcontent-
ng-c567981813="" _nghost-
ng-c1980439775=""

class="inline ng-star-inserted">

. The residence time ensures

C-Cl and C-F bond cleavage.

Solid & Liquid ODS

Liquid Injection Incineration

Waste is atomized into a high-

temp combustion chamber.

Liquid ODS only

Plasma Arc Destruction

Uses thermal plasma (

) to break molecules into
atomic states, followed by

rapid quenching.

High-Purity ODS

Cement Kilns

Existing industrial kilns used
for co-processing. The alkaline
environment helps neutralize
acid gases (HCI, HF).[1]

Diluted ODS

Visual Workflow: The Destruction Lifecycle
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Figure 2: The chain of custody from lab bench to molecular destruction, ensuring 99.99%

efficiency.[1]
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Module 4: Regulatory & Compliance (RCRA)

Q: How do I fill out the waste manifest? A: You must assign the correct RCRA (Resource
Conservation and Recovery Act) codes. Incorrect coding can lead to rejection by the disposal
facility.

e Carbon Tetrachloride:
o U211: Ifitis a discarded commercial chemical product (pure grade).
o DO019: If it fails the Toxicity Characteristic Leaching Procedure (TCLP).
o FOO1: If it was used as a solvent in degreasing.[2]
« CFCs (e.g., CFC-11, CFC-113);
o FO01: Spent halogenated solvents used in degreasing.
o U-Listed: Check specific CAS numbers if discarding unused product.

Q: Are there exemptions for "Laboratory Scale" waste? A: There are accumulation exemptions
(Satellite Accumulation Areas - SAA), allowing you to keep waste near the point of generation.
However, there are no exemptions for the final disposal method.[1] All Class | ODS must be
destroyed via approved technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Support Center: Class | Ozone-Depleting
Substances (ODS) Disposal]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630539#safe-disposal-methods-for-class-i-ozone-
depleting-substances]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1630539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

